Cas no 2229454-02-6 (2-(2,5-difluoro-4-nitrophenyl)propan-2-ol)

• Product Name: 2-(2,5-difluoro-4-nitrophenyl)propan-2-ol
• CAS No: 2229454-02-6
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 5898262
• PubChem ID: 165763298
• Update Time: 2025-11-01

2-(2,5-difluoro-4-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluoro-4-nitrophenyl)propan-2-ol
• 2229454-02-6
• EN300-1787787

• Inchi： 1S/C9H9F2NO3/c1-9(2,13)5-3-7(11)8(12(14)15)4-6(5)10/h3-4,13H,1-2H3
• InChI Key： ZJNUSWVQDDHCPT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(C)(C)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Additional information on 2-(2,5-difluoro-4-nitrophenyl)propan-2-ol

Research Briefing on 2-(2,5-difluoro-4-nitrophenyl)propan-2-ol (CAS: 2229454-02-6): Recent Advances and Applications in Chemical Biology and Medicine

2-(2,5-difluoro-4-nitrophenyl)propan-2-ol (CAS: 2229454-02-6) is a fluorinated nitroaromatic compound that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and targeted therapy. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, highlighting its mechanisms of action, synthetic pathways, and therapeutic implications.

Recent studies have explored the synthetic routes to 2-(2,5-difluoro-4-nitrophenyl)propan-2-ol, with a focus on optimizing yield and purity. One notable approach involves the nucleophilic aromatic substitution of 1,2,4-trifluoro-5-nitrobenzene with acetone, followed by reduction. Advances in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible. The compound's structural versatility allows for further derivatization, enabling the development of novel analogs with enhanced biological activity.

In the realm of medicinal chemistry, 2-(2,5-difluoro-4-nitrophenyl)propan-2-ol has been investigated for its potential as a kinase inhibitor. Preliminary in vitro studies indicate that this compound exhibits selective inhibition against certain tyrosine kinases, which are implicated in various cancers. Molecular docking simulations suggest that the difluoro and nitro groups play a critical role in binding to the active sites of these enzymes, providing a basis for further structure-activity relationship (SAR) studies.

Another area of interest is the compound's application in chemical biology as a photoaffinity labeling probe. The nitro group in 2-(2,5-difluoro-4-nitrophenyl)propan-2-ol can be activated under UV light, enabling covalent bonding with target proteins. This property has been leveraged in proteomics studies to identify and characterize protein-ligand interactions, offering insights into cellular signaling pathways and drug-target engagement.

Despite these promising findings, challenges remain in the clinical translation of 2-(2,5-difluoro-4-nitrophenyl)propan-2-ol. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on modifying the compound's scaffold to improve its pharmacokinetic properties while retaining its biological activity. Collaborative research between academia and industry is expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-(2,5-difluoro-4-nitrophenyl)propan-2-ol (CAS: 2229454-02-6) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Its unique structural attributes and diverse applications underscore its potential as a valuable tool for drug discovery and biological research. Continued investigation into its mechanisms and optimization of its properties will be crucial for unlocking its full therapeutic potential.